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Compound of Interest

Compound Name: AF 568 alkyne

Cat. No.: B12373746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and applications of AF
568 alkyne, a fluorescent probe widely used in biological research. AF 568 alkyne's bright and

photostable orange fluorescence makes it an invaluable tool for the visualization and tracking

of biomolecules in complex biological systems. This document outlines its physicochemical

properties, solubility characteristics, and detailed protocols for its use in copper-catalyzed click

chemistry (CuAAC).

Core Properties of AF 568 Alkyne
AF 568 alkyne is a derivative of the Alexa Fluor 568 dye, featuring a terminal alkyne group that

enables its covalent attachment to azide-modified biomolecules. Its fluorescence is bright,

highly photostable, and largely insensitive to pH variations between 4 and 10, making it

suitable for a wide range of biological imaging applications.[1][2][3]

Physicochemical and Spectroscopic Data
The key properties of AF 568 alkyne are summarized in the table below for easy reference.
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Property Value

Molecular Weight ~808 g/mol

Appearance Violet powder

Excitation Maximum (λex) 572 nm[1]

Emission Maximum (λem) 598 nm[1]

Molar Extinction Coefficient (ε) ~94,238 cm⁻¹M⁻¹[2]

Fluorescence Quantum Yield (Φ) 0.912[2]

Storage Conditions

Store at -20°C in the dark, desiccated. Can be

transported at room temperature for up to 3

weeks.[1][2]

Solubility of AF 568 Alkyne
AF 568 alkyne exhibits good solubility in both dimethyl sulfoxide (DMSO) and water.[4] While

specific quantitative solubility limits (e.g., in mg/mL) are not readily available in published

literature, practical experience and vendor recommendations suggest that stock solutions can

be prepared at concentrations suitable for most labeling experiments.

Solvent Solubility
Recommended Stock
Concentration

DMSO Good 1-10 mM

Water Good 1-10 mM

It is standard practice to prepare a concentrated stock solution in an anhydrous organic solvent

like DMSO and then dilute it into the aqueous reaction buffer for labeling experiments.

Experimental Protocols
The primary application of AF 568 alkyne is its use in copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC), a highly efficient and specific bioorthogonal reaction. This allows for the

precise labeling of azide-containing proteins, nucleic acids, lipids, and other biomolecules.
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Preparation of AF 568 Alkyne Stock Solution
A crucial first step in any labeling experiment is the correct preparation of the fluorescent probe

stock solution.
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Stock Solution Preparation

Start: Obtain solid AF 568 Alkyne

Dissolve in anhydrous DMSO to a final concentration of 1-10 mM

Vortex thoroughly to ensure complete dissolution

Aliquot into single-use volumes to avoid freeze-thaw cycles

Store at -20°C, protected from light and moisture

End: Ready-to-use stock solution
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Biomolecule Labeling Workflow

Start: Azide-modified biomolecule in buffer

Add AF 568 Alkyne stock solution to the desired final concentration (e.g., 2-40 µM)

Add the catalyst mix to the reaction

Prepare fresh catalyst mix: CuSO4 and a copper ligand (e.g., THPTA)

Add a freshly prepared reducing agent (e.g., sodium ascorbate) to initiate the reaction

Incubate at room temperature, protected from light (30-60 minutes)

Purify the labeled biomolecule to remove unreacted dye and catalyst components

End: Fluorescently labeled biomolecule
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Cell Lysate Labeling Workflow

Start: Protein lysate containing azide-modified proteins

Add PBS buffer to the lysate

Add AF 568 Alkyne stock solution (final concentration ~20 µM)

Add THPTA ligand solution

Add CuSO4 solution

Add freshly prepared sodium ascorbate to initiate the reaction

Incubate at room temperature in the dark for 30 minutes

Precipitate proteins (e.g., with methanol/chloroform)

Wash the protein pellet

End: Labeled proteins ready for downstream analysis (e.g., SDS-PAGE)
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Logical Workflow for Pathway Visualization

Metabolic incorporation of an azide-modified precursor into a target biomolecule within a signaling pathway

Cell lysis or fixation/permeabilization

Click chemistry reaction with AF 568 Alkyne

Fluorescence microscopy or flow cytometry to visualize the labeled biomolecule

Analysis of the biomolecule's role in the signaling pathway (e.g., changes in localization, abundance)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [AF 568 Alkyne: An In-Depth Technical Guide to
Solubility and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373746#af-568-alkyne-solubility-in-dmso-and-
water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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